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For researchers and scientists engaged in phytochemical analysis and drug development, the
efficient extraction of chlorophylls is a critical preliminary step. The choice of solvent can
significantly impact the yield and accuracy of chlorophyll b quantification. This guide provides
an objective comparison of acetone and ethanol, two of the most common solvents used for
this purpose, supported by experimental data and detailed protocols.

Performance Comparison: Acetone and Ethanol

The effectiveness of acetone and ethanol in extracting chlorophyll b can be influenced by
several factors, including solvent concentration, the plant or algal species being studied, and
the specific extraction protocol. While both are polar solvents capable of disrupting cell
membranes to release pigments, their efficiencies can differ.

Some studies suggest that acetone is more effective for total chlorophyll extraction. For
instance, in an investigation on mung bean seed coats, the extraction efficiency for total
chlorophyll (a+b) after 24 hours was highest with acetone, followed by ethanol.[1] Similarly, a
study on aquatic plants found that 90% acetone was a better solvent for chlorophyll extraction
than 95% ethanol.[2]
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Conversely, other research indicates that ethanol can be a superior or equally effective solvent,
particularly for chlorophyll b. It has been reported that 96% ethanol is an efficient extraction
solvent compared to 90% acetone.[3] Furthermore, some literature suggests that extraction
with 80% acetone may be incomplete for chlorophyll b, leading to its underestimation.[4] In a
study on green algae, ethanol extracts yielded higher total chlorophyll content compared to
acetone.[5]

It is also important to note that the stability of the extracted chlorophyll can vary between
solvents. One study found that chlorophyll extracted and stored in 90% acetone was more
stable over time compared to when it was in 95% ethanol.[2]

Quantitative Data Summary

The following table summarizes findings from various studies comparing the extraction
efficiency of acetone and ethanol for chlorophyll. Due to variations in experimental conditions
across studies, these results should be considered in the context of the specific methodologies
employed.
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chlorophyll

extraction.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. Below are

generalized protocols for chlorophyll extraction using acetone and ethanol, based on common

laboratory practices.

Acetone Extraction Protocol

Sample Preparation: Weigh approximately 0.15 g of fresh leaf material. To facilitate
extraction, cut the material into small pieces.[4]

Homogenization: Place the sample in a chilled mortar and pestle with a small amount of
quartz sand and a few milliliters of 80% acetone. Grind the tissue until a homogenous
suspension is achieved.[4]

Centrifugation: Transfer the suspension to a centrifuge tube. Centrifuge at approximately
2500 x g for 5 minutes.[4]

Supernatant Collection: Decant the supernatant into a volumetric flask.

Re-extraction: Add 5 ml of 80% acetone to the pellet, resuspend, and centrifuge again.
Repeat this step until the pellet is colorless.[4]

Final Volume Adjustment: Bring the pooled supernatant to a final volume (e.g., 25 ml) with
80% acetone.[4]

Spectrophotometric Analysis: Measure the absorbance of the extract at the wavelengths
corresponding to the absorption maxima for chlorophyll b (around 645 nm in 100% acetone).
[9] Use 80% acetone as a blank.

Ethanol Extraction Protocol

Sample Preparation: Weigh approximately 3g of the soil sample (for soil chlorophyll) or an
appropriate amount of plant tissue and place it in a screw-cap vial.[10]
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» Solvent Addition: Add 6 mL of a neutralized ethanol solution (e.g., 96% ethanol) to the vial
and shake gently.[3][10]

 Incubation/Heating: Depending on the protocol, samples may be boiled in a water bath for 5
minutes or incubated at a specific temperature (e.g., 85°C for 10 minutes).[3][10] It is crucial
to loosen the caps during heating to allow for the escape of heat.[10]

o Cooling and Shaking: Allow the vials to cool in the dark, then tighten the caps and shake for
a specified period (e.g., 20 minutes).[10]

o Centrifugation: Centrifuge the samples at approximately 4000 rpm for 10 minutes.[10]

o Supernatant Collection: Carefully pour the supernatant into a separate labeled vial for
analysis.[10]

e Spectrophotometric Analysis: Measure the absorbance of the extract at the appropriate
wavelengths for chlorophyll b.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for chlorophyll extraction, applicable to
both acetone and ethanol as solvents.

Click to download full resolution via product page

Caption: Generalized workflow for chlorophyll b extraction.

Conclusion
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Both acetone and ethanol are effective solvents for chlorophyll b extraction, with the optimal
choice often depending on the specific sample type and experimental goals. While some
evidence points to acetone providing a higher yield of total chlorophyll, ethanol may be
advantageous in certain contexts, particularly concerning the complete extraction of chlorophyll
b. Researchers should consider the available literature for their specific sample matrix and may
need to perform preliminary optimization experiments to determine the most suitable solvent
and protocol for their needs. Careful adherence to a standardized protocol is paramount for
obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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